Cas no 88301-96-6 (2-Amino-3-(methylthiomethyl)benzotrifluoride)

• Product Name: 2-Amino-3-(methylthiomethyl)benzotrifluoride
• CAS No: 88301-96-6
• MF: C₉H₁₀F₃NS
• MW: 221.242611408234
• MDL: MFCD00052842
• CID: 720189
• PubChem ID: 2735934
• Update Time: 2025-11-02

2-Amino-3-(methylthiomethyl)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-[(methylthio)methyl]-6-(trifluoromethyl)-
• 2-(methylsulfanylmethyl)-6-(trifluoromethyl)aniline
• 2-AMINO-3-(METHYLTHIOMETHYL)BENZOTRIFLUORIDE
• 88301-96-6
• 2-[(methylsulfanyl)methyl]-6-(trifluoromethyl)aniline
• AKOS015890332
• PS-7850
• 2-trifluoromethyl-6-[(methylthio)methyl]aniline
• 2-{(Methylthio)methyl}-6-(trifluoromethyl)aniline
• 2-((Methylthio)methyl)-6-(trifluoromethyl)aniline
• SB79720
• 2-(methylthiomethyl)-6-(trifluoromethyl) aniline
• MFCD00052842
• CS-0317016
• J-506664
• 2-methylthiomethyl-6-trifluoromethyl aniline
• 2-(Trifluoromethyl)-6-((methylthio)methyl)benzenamine
• A842534
• 2-methylthiomethyl-6-trifluoromethylaniline
• DTXSID10371031
• SCHEMBL6063364
• FT-0611026
• 2-Amino-3-(methylthiomethyl)benzotrifluoride

• MDL： MFCD00052842
• Inchi： 1S/C9H10F3NS/c1-14-5-6-3-2-4-7(8(6)13)9(10,11)12/h2-4H,5,13H2,1H3
• InChI Key： AWUFEMPPABUXSZ-UHFFFAOYSA-N
• SMILES： S(C)CC1C=CC=C(C(F)(F)F)C=1N

Computed Properties

• Exact Mass: 221.049
• Monoisotopic Mass: 221.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.286
• Boiling Point: 71-73°C 6mm
• Flash Point: 114.9°C
• Refractive Index: 1.528

2-Amino-3-(methylthiomethyl)benzotrifluoride Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on 2-Amino-3-(methylthiomethyl)benzotrifluoride

Comprehensive Guide to 2-Amino-3-(methylthiomethyl)benzotrifluoride (CAS No. 88301-96-6): Properties, Applications, and Market Insights

2-Amino-3-(methylthiomethyl)benzotrifluoride (CAS No. 88301-96-6) is a specialized fluorinated aromatic compound with a unique molecular structure that combines an amino group, a methylthiomethyl side chain, and a benzotrifluoride core. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The presence of both electron-donating (amino) and electron-withdrawing (trifluoromethyl) groups makes it particularly valuable for designing compounds with tailored electronic properties.

In recent years, the demand for fluorinated organic compounds like 2-Amino-3-(methylthiomethyl)benzotrifluoride has surged, driven by their importance in drug discovery and material science. Researchers frequently search for "benzotrifluoride derivatives synthesis" or "trifluoromethylated compounds applications," reflecting the growing interest in this chemical space. The compound's CAS No. 88301-96-6 serves as a crucial identifier for procurement and regulatory compliance across global markets.

The physicochemical properties of 2-Amino-3-(methylthiomethyl)benzotrifluoride contribute to its wide utility. With a molecular formula of C9H10F3NS, it typically appears as a light yellow to amber crystalline solid. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it valuable for medicinal chemistry applications. These characteristics align with current industry trends toward "bioisosteric replacement strategies" and "fluorine in drug design," which are among the most searched topics in pharmaceutical R&D circles.

One of the primary applications of CAS No. 88301-96-6 lies in its use as an intermediate for pharmaceutical active ingredients. The compound's structure allows for diverse chemical modifications, enabling the creation of novel drug candidates with improved pharmacokinetic profiles. Recent patent literature reveals its incorporation into potential therapies targeting neurological disorders and inflammatory conditions, addressing the healthcare sector's focus on "CNS drug development" and "anti-inflammatory small molecules."

The agrochemical industry also utilizes 2-Amino-3-(methylthiomethyl)benzotrifluoride in developing advanced crop protection agents. Its structural features contribute to the design of pesticides and herbicides with enhanced environmental profiles, responding to the growing market demand for "sustainable agrochemicals" and "low-residue crop protection" solutions. This application aligns with global agricultural trends toward precision farming and reduced ecological impact.

From a synthetic chemistry perspective, CAS No. 88301-96-6 offers multiple reactive sites for functionalization. The amino group permits various acylation and alkylation reactions, while the methylthiomethyl side chain can undergo oxidation to sulfoxide or sulfone derivatives. These transformation possibilities make the compound valuable for "diversity-oriented synthesis" approaches, a hot topic in modern medicinal chemistry research.

Market analysis indicates steady growth in the demand for fluorinated building blocks like 2-Amino-3-(methylthiomethyl)benzotrifluoride. The compound's niche applications in specialty chemicals and its role in developing fluorinated materials contribute to its market value. Industry reports tracking "high-value chemical intermediates" and "fluorochemical market trends" frequently highlight such compounds as key growth areas in fine chemicals.

Quality control and analytical characterization of CAS No. 88301-96-6 typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and agrochemical applications, addressing common customer queries about "chemical purity standards" and "analytical method validation" for specialty chemicals.

Storage and handling recommendations for 2-Amino-3-(methylthiomethyl)benzotrifluoride emphasize protection from moisture and oxidation, with suggested storage under inert atmosphere at controlled temperatures. These precautions maintain the compound's stability and shelf life, important considerations for industrial users researching "chemical storage best practices" and "material stability testing."

Looking forward, the development of more efficient synthetic routes to CAS No. 88301-96-6 remains an active area of research. Recent advances in "green chemistry approaches" and "catalytic fluorination methods" may lead to improved manufacturing processes for this valuable intermediate, potentially reducing costs and environmental impact while meeting the growing demand for fluorinated compounds.

In conclusion, 2-Amino-3-(methylthiomethyl)benzotrifluoride (CAS No. 88301-96-6) represents an important class of fluorinated aromatic amines with diverse applications across multiple industries. Its unique combination of structural features and reactivity continues to make it a valuable tool for researchers working on the next generation of pharmaceuticals, agrochemicals, and specialty materials. As the chemical industry evolves toward more sustainable and efficient practices, compounds like this will likely play an increasingly important role in addressing global challenges in healthcare and agriculture.